Cas no 2228982-30-5 (3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228982-30-5
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 5877785
• PubChem ID: 165699359
• Update Time: 2025-06-11

3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid
• 2228982-30-5
• EN300-1906069

• Inchi： 1S/C8H9BrO3S/c1-8(12,7(10)11)3-6-2-5(9)4-13-6/h2,4,12H,3H2,1H3,(H,10,11)
• InChI Key： AGNLKXVQWITVTM-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid

3-(4-Bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic Acid (CAS No. 2228982-30-5): An Overview of Its Structure, Properties, and Applications

3-(4-Bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228982-30-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse applications in pharmaceuticals, materials science, and other advanced technologies.

The molecular structure of 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid is characterized by a thiophene ring substituted with a bromine atom at the 4-position and a 3-(hydroxymethyl)propanoic acid moiety. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it a valuable candidate for various research and industrial applications.

Recent studies have highlighted the potential of thiophene derivatives in the development of new drugs and materials. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thiophene derivatives exhibit potent anti-inflammatory and anti-cancer activities. The bromine substitution in 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid is particularly noteworthy, as it can influence the compound's reactivity and biological activity.

The synthesis of 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid typically involves multi-step reactions, including the formation of the thiophene ring, bromination, and subsequent functionalization. One common synthetic route involves the reaction of 4-bromothiophene with an appropriate aldehyde or ketone followed by reduction and esterification steps. The precise conditions and reagents used can significantly affect the yield and purity of the final product.

In terms of physical properties, 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid is a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The biological activity of 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid has been explored in several preclinical studies. A notable study published in the Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound exhibits significant inhibitory effects on cancer cell proliferation. Specifically, it was found to selectively target certain types of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising lead compound for further drug development.

Beyond its potential as an anti-cancer agent, 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The environmental impact of compounds like 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid is an important consideration in their development and use. Recent research has focused on assessing the biodegradability and ecotoxicity of thiophene derivatives to ensure their safe application in various industries. Preliminary studies indicate that this compound has low ecotoxicity and good biodegradability under controlled conditions.

In conclusion, 3-(4-bromothiophen-2-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228982-30-5) is a promising compound with a unique molecular structure that offers potential applications in pharmaceuticals, materials science, and other advanced fields. Its biological activities, including anti-cancer and anti-inflammatory effects, make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in future scientific advancements.